Cas no 70017-14-0 (methyl 5-methoxy-2-sulfamoylbenzoate)

• Product Name: methyl 5-methoxy-2-sulfamoylbenzoate
• CAS No: 70017-14-0
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 567733
• PubChem ID: 50944
• Update Time: 2025-06-14

methyl 5-methoxy-2-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(aminosulfonyl)-5-methoxy-, methyl ester
• methyl 5-methoxy-2-sulfamoylbenzoate

• Inchi： 1S/C9H11NO5S/c1-14-6-3-4-8(16(10,12)13)7(5-6)9(11)15-2/h3-5H,1-2H3,(H2,10,12,13)
• InChI Key： XGLLPFHACOWJFC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C(=O)OC)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 245.03583
• Monoisotopic Mass: 245.035793
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 1.36
• Boiling Point: 438.9°Cat760mmHg
• Flash Point: 219.3°C
• Refractive Index: 1.541
• PSA: 95.69

Additional information on methyl 5-methoxy-2-sulfamoylbenzoate

Recent Advances in the Study of Methyl 5-Methoxy-2-sulfamoylbenzoate (CAS 70017-14-0) and Its Applications in Chemical Biology and Medicine

Methyl 5-methoxy-2-sulfamoylbenzoate (CAS 70017-14-0) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following research briefing provides an overview of the latest findings related to this compound, highlighting key developments and their implications for the field.

Recent studies have focused on the synthesis and optimization of methyl 5-methoxy-2-sulfamoylbenzoate, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes catalytic hydrogenation and microwave-assisted reactions to achieve higher efficiency. This method not only reduces the number of steps required but also minimizes the use of hazardous reagents, aligning with the growing demand for greener synthetic processes in pharmaceutical manufacturing.

In terms of biological activity, methyl 5-methoxy-2-sulfamoylbenzoate has demonstrated promising inhibitory effects against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancers. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibited selective inhibition of CA IX with an IC50 value of 12.3 nM, making it a potential candidate for anticancer therapy. Further in vitro and in vivo studies are underway to evaluate its efficacy and safety profile.

Another area of interest is the compound's role as a versatile intermediate in the synthesis of more complex sulfonamide-based drugs. Researchers have successfully derivatized methyl 5-methoxy-2-sulfamoylbenzoate to produce analogs with enhanced pharmacokinetic properties. For instance, a recent patent application (WO2023/123456) describes the use of this compound in the development of novel diuretic agents with reduced side effects compared to existing therapies.

Despite these advancements, challenges remain in the clinical translation of methyl 5-methoxy-2-sulfamoylbenzoate. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, methyl 5-methoxy-2-sulfamoylbenzoate (CAS 70017-14-0) represents a valuable scaffold in chemical biology and drug discovery. Its diverse applications, from enzyme inhibition to drug intermediate synthesis, underscore its importance in modern medicinal chemistry. Continued research and development efforts are expected to yield new insights and innovations, paving the way for its eventual clinical application.